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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1253107

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicides flutriafol and azoxystrobin for
the management of key soybean diseases. The information presented is collated from peer-
reviewed research and aims to assist in informed decision-making for disease control
strategies.

Executive Summary

Flutriafol, a triazole (Fungicide Resistance Action Committee [FRAC] Group 3) fungicide, and
azoxystrobin, a strobilurin (FRAC Group 11) fungicide, are both vital components in soybean
disease management programs. Flutriafol offers systemic and long-lasting residual control by
inhibiting ergosterol biosynthesis in fungal cell membranes. Azoxystrobin provides broad-
spectrum activity by inhibiting mitochondrial respiration, which leads to fungal cell death. While
often used in combination to broaden the spectrum of control and manage resistance,
understanding their individual performance against specific pathogens is crucial for optimizing
disease management strategies.

This guide presents available comparative data for their efficacy against Asian soybean rust
(Phakopsora pachyrhizi), frogeye leaf spot (Cercospora sojina), and Septoria brown spot
(Septoria glycines).

Comparative Efficacy Data
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The following tables summarize quantitative data from field trials comparing the performance of
flutriafol and azoxystrobin. It is important to note that much of the recent research focuses on
premix formulations, and direct, head-to-head comparisons of these active ingredients as
standalone treatments are limited for some diseases.

Table 1: Efficacy Against Asian Soybean Rust (Phakopsora pachyrhizi)

Active . .
. Application Disease . o
Ingredient/Pro . Yield ( kg/ha) Citation
Rate Severity (%)
duct
) Significant Significant
Flutriafol - )
decrease increase
Azoxystrobin + Significant Significant
Propiconazole decrease increase
Untreated
- 60.2 (mean) 3064 (mean)
Control

Note: Data from a meta-analysis of 61 trials. Specific rates and direct comparison data were
not detailed in the summary.

Table 2: Efficacy Against Frogeye Leaf Spot (Cercospora sojina)

Active .. .
. Application Disease . o
Ingredient/Pro . Yield (bul/A) Citation
Rate Severity (%)
duct
Azoxystrobin + ] 20t0 6.6
] - >50% reduction )
Difenoconazole increase
Flutriafol +

) - ~50% reduction -
Fluoxastrobin

Untreated
- 8to 43 -
Control
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Note: Data is from studies evaluating premix formulations. The efficacy of the individual active

ingredients can be inferred but not definitively isolated.

Table 3: Efficacy Against Septoria Brown Spot (Septoria glycines)

Active Application Disease ) o
. . Yield ( kg/ha) Citation
Ingredient Rate Severity (%)
) No significant No significant
Flutriafol - ]
decrease impact
_ Significantly Increased in 3 of
Azoxystrobin - )
reduced 6 location-years
Untreated
Control

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental

findings. Below are representative protocols for fungicide efficacy trials in soybean.

General Field Trial Desigh and Management

Experimental Design: Randomized complete block design with four to five replications is
commonly used.

Plot Size: Plots typically consist of four to eight rows, with lengths ranging from 25 to 40 feet.

Agronomic Practices: Standard agronomic practices for the region, including tillage,
fertilization, and weed and insect control, are maintained uniformly across all plots.

Cultivar Selection: Soybean cultivars susceptible to the target diseases are often chosen to
ensure adequate disease pressure for evaluation.

Fungicide Application

Timing: Fungicide applications are most commonly made at the R3 growth stage (beginning
pod).
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o Application Equipment: Calibrated backpack or self-propelled research sprayers equipped
with appropriate nozzles (e.g., TeeJet 8003) are used to ensure uniform coverage.

» Spray Volume and Pressure: Application volumes typically range from 15 to 20 gallons per
acre at a pressure of 35 to 40 psi.

Disease Assessment

e Timing: Disease severity is typically assessed at the R6 growth stage (full seed).

e Method: Visual estimation of the percentage of leaf area affected by the disease is
conducted in the upper, middle, and/or lower canopy, depending on the pathogen. For
frogeye leaf spot, assessment is often focused on the upper third of the canopy.

e Rating Scale: Standardized disease rating scales are used to ensure consistency.

Yield Measurement

e Harvest: The center two or four rows of each plot are harvested at maturity using a research
plot combine.

o Data Adjustment: Harvested grain weight is adjusted to a standard moisture content
(typically 13%) to calculate yield in bushels per acre or kilograms per hectare.

Visualizations
Signaling Pathway and Mode of Action
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Figure 1. Comparative Mode of Action of Flutriafol and Azoxystrobin
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Click to download full resolution via product page

Caption: Comparative Mode of Action of Fungicides.

Experimental Workflow for Fungicide Efficacy Trial
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Figure 2. Generalized Experimental Workflow for Fungicide Efficacy Trials
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« To cite this document: BenchChem. [Flutriafol vs. Azoxystrobin: A Comparative Guide for
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[https://www.benchchem.com/product/b1253107#flutriafol-vs-azoxystrobin-for-soybean-
disease-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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